Cas no 1564630-86-9 (3-(trifluoromethyl)cyclohexylmethanesulfonyl chloride)

• Product Name: 3-(trifluoromethyl)cyclohexylmethanesulfonyl chloride
• CAS No: 1564630-86-9
• MF: C₈H₁₂ClF₃O₂S
• MW: 264.692891120911
• MDL: MFCD26064625
• CID: 5245758
• PubChem ID: 112639781
• Update Time: 2026-03-08

3-(trifluoromethyl)cyclohexylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanesulfonyl chloride, 3-(trifluoromethyl)-
• 3-(trifluoromethyl)cyclohexylmethanesulfonyl chloride

• MDL： MFCD26064625
• Inchi： 1S/C8H12ClF3O2S/c9-15(13,14)5-6-2-1-3-7(4-6)8(10,11)12/h6-7H,1-5H2
• InChI Key： XQXMCMNDICVDMM-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)CCCC(C(F)(F)F)C1

Additional information on 3-(trifluoromethyl)cyclohexylmethanesulfonyl chloride

Recent Advances in the Application of 3-(Trifluoromethyl)cyclohexylmethanesulfonyl Chloride (CAS: 1564630-86-9) in Chemical Biology and Pharmaceutical Research

3-(Trifluoromethyl)cyclohexylmethanesulfonyl chloride (CAS: 1564630-86-9) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl-substituted cyclohexyl moiety, serves as a critical building block in the synthesis of various bioactive molecules, including protease inhibitors, receptor modulators, and other pharmacologically active agents. The unique electronic and steric properties imparted by the trifluoromethyl group enhance the compound's reactivity and binding affinity, making it a valuable tool in medicinal chemistry.

Recent studies have explored the utility of 3-(trifluoromethyl)cyclohexylmethanesulfonyl chloride in the development of novel covalent inhibitors. For instance, researchers have leveraged its sulfonyl chloride functionality to target cysteine residues in enzymes, leading to the design of irreversible inhibitors with high selectivity and potency. One notable application is in the inhibition of SARS-CoV-2 main protease (M^pro), where derivatives of this compound have demonstrated promising antiviral activity. The ability to form stable covalent adducts with the active site cysteine of M^pro highlights its potential as a scaffold for anti-COVID-19 therapeutics.

In addition to its role in covalent inhibitor design, 3-(trifluoromethyl)cyclohexylmethanesulfonyl chloride has been employed in the synthesis of sulfonamide-based drugs. Sulfonamides are a well-established class of compounds with diverse pharmacological activities, including antibacterial, anticancer, and anti-inflammatory effects. The incorporation of the trifluoromethylcyclohexyl moiety has been shown to improve the metabolic stability and bioavailability of these drugs, addressing some of the limitations associated with traditional sulfonamide derivatives. Recent preclinical studies have reported enhanced pharmacokinetic profiles for sulfonamide drugs derived from this compound, underscoring its potential in drug development.

Another emerging area of research involves the use of 3-(trifluoromethyl)cyclohexylmethanesulfonyl chloride in the development of positron emission tomography (PET) radiotracers. The trifluoromethyl group's fluorine atoms can be replaced with radioactive isotopes such as fluorine-18, enabling the synthesis of radiolabeled probes for imaging studies. These probes have been utilized to visualize enzyme activity and receptor expression in vivo, providing valuable insights into disease mechanisms and therapeutic responses. Recent advancements in radiochemistry have expanded the scope of this compound's applications, particularly in oncology and neurology.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 3-(trifluoromethyl)cyclohexylmethanesulfonyl chloride. The compound's sensitivity to moisture and its reactive nature necessitate stringent storage and handling conditions. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity, as well as developing more stable derivatives for practical use. Collaborative research between academia and industry has been instrumental in addressing these challenges, paving the way for broader adoption of this compound in drug discovery programs.

In conclusion, 3-(trifluoromethyl)cyclohexylmethanesulfonyl chloride (CAS: 1564630-86-9) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from covalent inhibitor design to radiotracer development, highlighting its broad utility in addressing unmet medical needs. Ongoing research efforts are expected to further elucidate its potential and overcome existing limitations, solidifying its role in the advancement of therapeutic and diagnostic technologies.